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Compound of Interest

Compound Name: Luisol A

cat. No.: B1248620

Disclaimer: No product specifically named "Luisol A" was found in available safety and
chemical databases. The following information is based on the widely available disinfectant
product "Lysol®," which is likely the subject of the query.

This guide provides essential safety and logistical information for the proper disposal of Lysol®
products, targeting researchers, scientists, and drug development professionals who may use
these products for surface disinfection in laboratory settings. The procedures outlined below
are synthesized from Safety Data Sheets (SDS) to ensure safe handling and environmental
responsibility.

Key Chemical Components and Disposal
Considerations

The composition of Lysol® products varies, but they often contain active ingredients that
require careful handling during disposal. The following table summarizes key components
found in various Lysol® formulations and general guidance for their disposal.
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. General Disposal
Chemical Component CAS Number ) .
Considerations

Flammable liquid. Keep away
from heat, sparks, open
flames, and other ignition
Ethanol 64-17-5 sources.[1][2] Small, empty
containers may retain product

residue and can be hazardous.

[1]2]

Extremely flammable gas.
Found in aerosol products.
Pressurized container: Do not
Butane 106-97-8 pierce or burn, even after use.
[1] Protect from sunlight and
do not expose to temperatures
exceeding 50°C/122°F.[1]

Extremely flammable gas.
Found in aerosol products.
Pressurized container: Do not
Propane 74-98-6 pierce or burn, even after use.
[1] Protect from sunlight and
do not expose to temperatures
exceeding 50°C/122°F.[1]

Harmful if swallowed and
causes severe skin and eye
irritation.[3] Waste containing
Phenol 108-95-2 phenol is considered
hazardous due to toxicity and
should be disposed of

accordingly.[3]

May be harmful if swallowed
0-Benzyl-p-chlorophenol 120-32-1 and causes skin and serious

eye irritation.[4]
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Corrosive. Keep away from
] ] acids.[5] Spills should be
Sodium Hypochlorite 7681-52-9 ) )
contained and absorbed with

an inert dry material.[5]

Experimental Protocols for Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
For Liquid Lysol® Spills:
o Ventilate the Area: Ensure adequate ventilation to disperse any vapors.[2]

o Wear Personal Protective Equipment (PPE): At a minimum, this should include protective
gloves and eye protection.[4] For larger spills, a respirator may be necessary if ventilation is
inadequate.[2]

o Contain the Spill: Use an inert, absorbent material like sand or earth to contain the spill.[4]

o Collect and Dispose: Place the absorbed material into a sealed, labeled container for
disposal.[4] Do not allow the spill to enter drains or waterways.[2][5]

o Clean the Area: Mop the area with water if the product is water-soluble.[1]
For Aerosol Can Leaks:

» Eliminate Ignition Sources: Shut off all potential ignition sources, such as open flames,
sparks, and electrical equipment.[1][2]

o Ventilate the Area: Provide adequate ventilation to prevent the buildup of flammable vapors.

[1]

o Contain and Collect: If possible, move the leaking container to a well-ventilated area, such
as a fume hood. Place the can in a secondary container to manage the leak.

Disposal Workflow for Lysol® Products
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The following diagram outlines the decision-making process for the proper disposal of both
liquid and aerosol Lysol® products.

tart: dentiy Lysol® Product Type

[Rinse with water if permissible by local regulations. Dispose in regular trash JllDis;

Click to download full resolution via product page

Disposal workflow for Lysol® products.

Step-by-Step Disposal Procedures

For Liquid Lysol® Products:
o Assess Residue: Determine if the container is completely empty.

o Empty Containers: If the container is empty, it can typically be disposed of in the regular
trash. Check local regulations regarding rinsing before disposal.
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» Partially Full Containers: If the container is not empty, the contents should be treated as
chemical waste.[3] Do not pour concentrated Lysol® products down the drain.[6] The waste
should be collected in a properly labeled, sealed container and disposed of through your
institution's hazardous waste program.

For Aerosol Lysol® Products:

o Check if Empty: Ensure the can is completely empty by depressing the nozzle until no more
product or propellant is released.

o Empty Cans: Empty aerosol cans may be disposed of in the regular trash or recycled if your
local program accepts them. Do not pierce or burn the can, even after use.[1]

o Partially Full Cans: Partially full aerosol cans are considered hazardous waste due to their
flammability and pressurized contents.[1] They must be disposed of through a designated
hazardous waste collection program. Store them away from heat and ignition sources until
disposal.[1][2]

Always consult your institution's specific safety protocols and local environmental regulations
for chemical waste disposal. If you are unsure about a procedure, contact your environmental
health and safety department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of
Research | UTHSC [uthsc.edu]

 To cite this document: BenchChem. [Proper Disposal Procedures for Lysol® Products].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248620#luisol-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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